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Compound of Interest

Compound Name: Nickel(ll) bromide hexahydrate

Cat. No.: B16168163

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Nickel(ll) bromide
hexahydrate, a versatile inorganic compound with significant applications in catalysis,
materials science, and organic synthesis. This document details its chemical and physical
properties, provides experimental protocols for its key applications, and visualizes complex
processes to support advanced research and development.

Core Chemical Data

Nickel(ll) bromide hexahydrate is a hydrated salt of nickel and hydrobromic acid. Itis a
crystalline solid, typically appearing as green, deliquescent crystals.
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Identifier

Value

Citation

CAS Number

18721-96-5

[1]

Molecular Formula

Br2H12NiOs (or NiBr2:6H20)

[1]

Molecular Weight

326.59 g/mol

Physicochemical Properties

A summary of the key physical and chemical properties of Nickel(ll) bromide and its hydrated

forms is presented below.

Property Value Citation
Appearance Green crystalline solid
B Soluble in water, alcohol, and

Solubility

ether
. _ 963 °C (1765 °F; 1236 K)

Melting Point )
(anhydrous, sublimes)

Density 5.10 g/cm3 (anhydrous)
Irritant, corrosive, suspected
carcinogen, may cause genetic
defects and damage to the

Hazards [2]

unborn child. Causes damage
to organs through prolonged or

repeated exposure.

Applications in Research and Development

Nickel(ll) bromide hexahydrate is a valuable reagent and precursor in several areas of

chemical research:

o Catalysis: It serves as a catalyst in a variety of organic reactions, most notably in cross-

coupling reactions to form carbon-carbon and carbon-heteroatom bonds.[3]
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e Organic Synthesis: It is employed in reactions such as the Biginelli reaction for the synthesis
of dihydropyrimidinones, which are of interest in medicinal chemistry.[4]

o Materials Science: It is a precursor for the synthesis of nickel-based materials, including
nickel nanoparticles and magnetic materials.[5]

o Electroplating: It is used in electroplating baths to provide nickel coatings on various
substrates, enhancing corrosion resistance and surface properties.[6]

Experimental Protocols

The following sections provide detailed methodologies for key experiments utilizing Nickel(Il)
bromide.

Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol describes a typical procedure for the cross-coupling of an aryl halide with an
arylboronic acid using a nickel catalyst prepared in situ from a Nickel(ll) bromide precursor.

Materials:

» Nickel(ll) bromide hexahydrate (NiBrz:6H20)
o Triphenylphosphine (PPhs)

e Aryl halide (e.g., bromobenzene)

e Arylboronic acid (e.g., phenylboronic acid)

e Base (e.g., potassium phosphate, K3sPOa4)

e Solvent (e.g., anhydrous toluene)

 Inert gas (Nitrogen or Argon)

Procedure:

o Catalyst Preparation (in situ): In a flame-dried Schlenk flask under an inert atmosphere, add
Nickel(ll) bromide hexahydrate and triphenylphosphine. The molar ratio of Ni:PPhs is
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typically 1:2.

o Reaction Setup: To the flask containing the catalyst, add the aryl halide (1.0 mmol),
arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

e Solvent Addition: Add anhydrous, degassed toluene (5-10 mL) via syringe.

» Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110
°C) and stir for the required time (2-24 hours).

e Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and
extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic
layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure.

 Purification: The crude product is purified by column chromatography on silica gel.

In situ Catalyst Preparation Reaction Setup Heat and Stir Monitor Reaction Reaction Complete
w‘ (NiBr2-6H20 + PPh3) (Aryl Halide, Arylboronic Acid, Base) Ak oUS Sonent (80-110 °C, 2-24h) (TLCIGC-MS)

Aqueous Work-up
i et Column Chromatography Pure Product

Click to download full resolution via product page

Workflow for Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling.

Synthesis of Nickel Nanoparticles

This protocol outlines the chemical reduction method for synthesizing nickel nanoparticles
using Nickel(ll) bromide hexahydrate as a precursor.

Materials:
» Nickel(ll) bromide hexahydrate (NiBrz:6H20)

e Reducing agent (e.g., hydrazine hydrate, sodium borohydride)
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e Solvent (e.g., ethylene glycol)

e Capping agent (e.qg., polyvinylpyrrolidone - PVP) (optional)

o Base (e.g., sodium hydroxide - NaOH)

Procedure:

e Precursor Solution: Dissolve Nickel(ll) bromide hexahydrate in ethylene glycol in a round-
bottom flask. If a capping agent is used, add it to this solution and stir until fully dissolved.

» Addition of Base: Slowly add a solution of sodium hydroxide to the precursor solution while
stirring vigorously.

e Reduction: Heat the mixture to a specific temperature (e.g., 60-80 °C). Add the reducing
agent (e.g., hydrazine hydrate) dropwise to the heated solution. A color change to black
indicates the formation of nickel nanoparticles.

» Reaction Completion: Continue stirring at the elevated temperature for a set period (e.g., 1-3
hours) to ensure complete reduction.

« |solation: Cool the reaction mixture to room temperature. The nickel nanoparticles can be
isolated by centrifugation or magnetic separation.

o Washing: Wash the isolated nanoparticles several times with deionized water and ethanol to
remove any unreacted precursors and byproducts.

e Drying: Dry the purified nickel nanoparticles in a vacuum oven at a low temperature.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b16168163/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-nickel-ii-bromide-hexahydrate-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16168163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Precursor Solution
(NiBr2:6H20 in Ethylene Glycol)

i

Add NaOH Solution

i

Heat Mixture
(60-80 °C)

i

Add Reducing Agent
(e.g., Hydrazine Hydrate)

'

Stir for 1-3 hours

:

Isolate Nanoparticles
(Centrifugation)

i

Wash with Water and Ethanol

i

Dry under Vacuum

Nickel Nanoparticles

Click to download full resolution via product page

Experimental Workflow for the Synthesis of Nickel Nanoparticles.
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Biginelli Reaction for Dihydropyrimidinone Synthesis

Nickel(Il) bromide can act as a Lewis acid catalyst in the Biginelli reaction, a one-pot synthesis
of dihydropyrimidinones from an aldehyde, a (3-ketoester, and urea or thiourea.

Materials:

Nickel(ll) bromide hexahydrate (catalyst)

Aldehyde (e.g., benzaldehyde)

B-ketoester (e.g., ethyl acetoacetate)

Urea or Thiourea

Solvent (e.g., ethanol or solvent-free)
Procedure:

e Mixing Reactants: In a round-bottom flask, combine the aldehyde (1 mmol), B-ketoester (1
mmol), urea or thiourea (1.5 mmol), and a catalytic amount of Nickel(ll) bromide
hexahydrate (e.g., 10 mol%).

e Reaction Conditions: The mixture is typically heated under reflux in a solvent like ethanol, or
heated neat (solvent-free) at a specific temperature (e.g., 100 °C).

e Reaction Time: The reaction is allowed to proceed for several hours until completion, which
can be monitored by TLC.

o Work-up: After cooling to room temperature, the reaction mixture is poured into crushed ice
or cold water.

« |solation and Purification: The precipitated solid product is collected by filtration, washed with
cold water, and then recrystallized from a suitable solvent (e.g., ethanol) to afford the pure
dihydropyrimidinone.
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Simplified Logical Pathway of the Biginelli Reaction.

Nickel Electroplating

This section provides a general overview of the components and workflow for electroplating
using a Watts-type bath, which can contain Nickel(ll) bromide.

Bath Composition (Typical Watts Bath):

Nickel Sulfate (NiSOa4-6H20)

Nickel Chloride or Nickel Bromide (for anode corrosion)

Boric Acid (HsBOs) (as a buffering agent)

Wetting agents and brighteners (optional)

Deionized water

Procedure:

» Bath Preparation: Dissolve the nickel salts and boric acid in deionized water in the plating
tank. Add any desired additives.
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e Substrate Preparation: The substrate to be plated (cathode) must be thoroughly cleaned and
degreased to ensure good adhesion of the nickel coating.

o Electroplating Setup:
o Place the cleaned substrate as the cathode in the plating bath.
o Use a nickel anode.
o Connect the anode and cathode to a DC power supply.
» Plating Process:
o Heat the bath to the desired operating temperature (typically 40-65 °C).
o Apply a specific current density.
o Agitate the solution to ensure a uniform coating and prevent pitting.

o Post-treatment: After the desired plating thickness is achieved, remove the substrate from
the bath, rinse it thoroughly with deionized water, and dry it.
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General Workflow for a Nickel Electroplating Process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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